[(2S,4R,5R)-4-acetyloxy-5-(2-amino-6,8-dioxo-1,7-dihydropurin-9-yl)oxolan-2-yl]methyl acetate

• Molecular Formula: C14H17N5O7
• Molecular Weight: 367.31 g/mol
• IUPAC Name: [(2S,4R,5R)-4-acetyloxy-5-(2-amino-6,8-dioxo-1,7-dihydropurin-9-yl)oxolan-2-yl]methyl acetate
• InChI: InChI=1S/C14H17N5O7/c1-5(20)24-4-7-3-8(25-6(2)21)12(26-7)19-10-9(16-14(19)23)11(22)18-13(15)17-10/h7-8,12H,3-4H2,1-2H3,(H,16,23)(H3,15,17,18,22)/t7-,8+,12+/m0/s1
• InChI Key: VSXOPGXKSQDGKI-JOAULVNJSA-N
• Isomeric SMILES: CC(=O)OC[C@@H]1C[C@H]([C@@H](O1)N2C3=C(C(=O)NC(=N3)N)NC2=O)OC(=O)C
• Canonical SMILES: CC(=O)OCC1CC(C(O1)N2C3=C(C(=O)NC(=N3)N)NC2=O)OC(=O)C

Description

This compound is a modified nucleoside analog featuring an oxolan (tetrahydrofuran) ring substituted with acetyloxy groups at the 2- and 4-positions and a 2-amino-6,8-dioxo-1,7-dihydropurine base. The stereochemistry (2S,4R,5R) is critical for its biological activity, as it dictates spatial interactions with enzymes or receptors. Such modifications are common in prodrug strategies to increase bioavailability .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

A comparison of structurally related compounds reveals key differences in substitution patterns, functional groups, and biological roles:

Compound Name / CAS	Molecular Formula	Key Functional Groups	Molecular Weight (g/mol)	Notable Features
Target Compound	C₁₆H₁₇N₅O₈	2 acetyloxy, 2-amino-6,8-dioxopurine	~395.33 (estimated)	High hydrogen-bond acceptors (8), stereospecific 2S,4R,5R configuration
[3-Acetyloxy-5-(6-aminopurin-9-yl)oxolan-2-yl]methyl acetate (17318-24-0)	C₁₄H₁₇N₅O₅	3-acetyloxy, 6-aminopurine	335.32	Fewer oxo groups; lower complexity (XLogP3 = 0.2)
N-{9-[(2R,4S,5S)-4-Hydroxy-5-(sulfanylmethyl)oxolan-2-yl]-6-oxo-6,9-dihydro-1H-purin-2-yl}-2-methylpropanamide (42)	C₁₇H₂₂N₆O₅S	Sulfanylmethyl, 2-methylpropanamide	~422.47	Thiol group enhances reactivity; lower purity (68%) in synthesis
8-O-Acetylshanzhiside Methyl Ester	C₂₄H₃₀O₁₂	Multiple acetyloxy, cyclopenta[c]pyran	534.49	Used as a reference standard; complex polycyclic backbone
Coenzyme A (85-61-0)	C₂₁H₃₆N₇O₁₆P₃S	Phosphate, sulfanyl, adenine	767.53	Central to metabolism; polar phosphate groups limit membrane permeability

Physicochemical and Pharmacological Properties

• Lipophilicity : The target compound’s acetyl groups likely increase its XLogP3 compared to hydroxylated analogs like Coenzyme A, which is highly polar due to phosphates .
• Stability : Acetylated compounds (e.g., the target compound and 8-O-acetylshanzhiside) resist enzymatic hydrolysis better than their deacetylated counterparts, extending half-life in vivo .
• Synthetic Challenges : The sulfanylmethyl derivative (Compound 42) requires precise reaction conditions (e.g., THF/MeOH at 0°C) to avoid side reactions, whereas the target compound’s synthesis may involve similar acetyl protection steps .

Key Research Insights

• Stereochemistry Matters : The 2S,4R,5R configuration of the target compound is critical for binding to enzymes like kinases or polymerases. Similar compounds with altered stereochemistry (e.g., 3-acetyloxy isomer in CAS 17318-24-0) show reduced activity .
• Protective Group Strategies: Benzylamino and methoxytrityl groups (e.g., in ’s compound) are used in oligonucleotide synthesis, whereas acetyl groups in the target compound balance stability and bioavailability .
• Purity Challenges : Compound 42’s 68% purity post-synthesis underscores the difficulty of isolating thiol-containing nucleosides, a hurdle less common in acetylated derivatives .